Cas no 881041-92-5 (2-(2,4,5-Trimethylbenzyl)azepane)

• Product Name: 2-(2,4,5-Trimethylbenzyl)azepane
• CAS No: 881041-92-5
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 3056363
• PubChem ID: 4715418
• Update Time: 2025-04-21

2-(2,4,5-Trimethylbenzyl)azepane Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,5-Trimethylbenzyl)azepane
• 2-[(2,4,5-trimethylphenyl)methyl]azepane
• BBL021169
• 881041-92-5
• AKOS001476808
• STK893875

• Inchi： 1S/C16H25N/c1-12-9-14(3)15(10-13(12)2)11-16-7-5-4-6-8-17-16/h9-10,16-17H,4-8,11H2,1-3H3
• InChI Key： VZUGKOUHTLHTRU-UHFFFAOYSA-N
• SMILES： N1CCCCCC1CC1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 231.198699802Da
• Monoisotopic Mass: 231.198699802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

2-(2,4,5-Trimethylbenzyl)azepane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)